4-(2,4-Dimethylphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine

• IUPAC Name: 4-(2,4-dimethylphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine
• InChI: InChI=1S/C19H19N3O/c1-12-7-8-16(13(2)9-12)18-11-17(21-19(20)22-18)14-5-4-6-15(10-14)23-3/h4-11H,1-3H3,(H2,20,21,22)
• InChI Key: URWIWOREHIAXBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=NC(=NC(=C2)C3=CC(=CC=C3)OC)N)C
• Molecular Formula: C19H19N3O
• Molecular Weight: 305.4 g/mol
• CAS No.: 1354923-15-1

Description

4-(2,4-Dimethylphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine is a pyrimidine derivative characterized by a central pyrimidine ring substituted with a 2,4-dimethylphenyl group at the 4-position and a 3-methoxyphenyl group at the 6-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2,4-Dimethylphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 2,4-dimethylbenzaldehyde and 3-methoxybenzaldehyde.

Formation of Pyrimidine Core: The key step involves the formation of the pyrimidine core through a condensation reaction between the aldehydes and a suitable amine, such as guanidine or its derivatives.

Reaction Conditions: The reaction is usually carried out in the presence of a catalyst, such as an acid or base, under controlled temperature and pressure conditions to ensure the formation of the desired pyrimidine derivative.

Industrial Production Methods

In an industrial setting, the production of 4-(2,4-Dimethylphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine may involve:

Optimization of Reaction Parameters: Scaling up the reaction requires optimization of parameters such as temperature, pressure, and reaction time to maximize yield and purity.

Purification: The crude product is purified using techniques such as recrystallization, chromatography, or distillation to obtain the final compound in high purity.

Chemical Reactions Analysis

Types of Reactions

4-(2,4-Dimethylphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to obtain reduced forms of the compound.

Substitution: The aromatic rings in the compound can undergo electrophilic or nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in an alcoholic solvent.

Substitution: Halogenating agents like bromine or chlorine in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions include oxidized derivatives, reduced forms, and various substituted pyrimidine derivatives.

Scientific Research Applications

4-(2,4-Dimethylphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, such as antimicrobial, antiviral, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in the treatment of various diseases.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism by which 4-(2,4-Dimethylphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine exerts its effects involves:

Molecular Targets: The compound interacts with specific molecular targets, such as enzymes or receptors, to modulate their activity.

Pathways Involved: It may influence various biochemical pathways, including signal transduction, gene expression, and metabolic processes, leading to its observed biological effects.

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparison

Compound Name	Substituents (4- and 6-positions)	Molecular Weight (g/mol)	Key Biological Activity	Source
4-(2,4-Dimethylphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine	2,4-Dimethylphenyl (4-); 3-methoxyphenyl (6-)	305.36*	Inferred anticancer/antimicrobial potential (based on analogs)
4-(4-Bromophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine	4-Bromophenyl (4-); 3-methoxyphenyl (6-)	356.22	High-purity intermediate for API synthesis
4-(3-Methoxyphenyl)-6-(pyridin-3-yl)pyrimidin-2-amine	3-Methoxyphenyl (4-); pyridin-3-yl (6-)	294.31	Antitrypanosomal activity (specific data not provided)
4-(2-Chlorophenyl)-6-(1H-imidazol-1-yl)pyrimidin-2-amine	2-Chlorophenyl (4-); imidazol-1-yl (6-)	271.71	CDK2 inhibition (anticancer)
4-(2,4-Dichlorophenyl)-6-(9-methylcarbazol-3-yl)pyrimidin-2-amine	2,4-Dichlorophenyl (4-); carbazol-3-yl (6-)	409.29	Urease inhibition (IC₅₀ = 19.4 µM)
4-(N-Ethylindol-3-yl)-6-(p-methoxyphenyl)pyrimidin-2-amine	N-Ethylindol-3-yl (4-); p-methoxyphenyl (6-)	386.45	Anticancer (IC₅₀ = 0.7 mM vs. HEPG2/MCF7/HCT-116)

*Calculated based on molecular formula.

Electron-Withdrawing vs. Electron-Donating Groups

• Halogenated substituents (e.g., bromo, chloro) enhance binding to hydrophobic pockets in enzymes or receptors. For example, 4-(4-bromophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine (MW 356.22) is prioritized as a pharmaceutical intermediate due to its stability and reactivity .
• Methoxy groups improve solubility and modulate electronic effects. Compounds like 4-(3-methoxyphenyl)-6-(pyridin-3-yl)pyrimidin-2-amine show antitrypanosomal activity, likely due to improved target engagement .

Heterocyclic Modifications

• Imidazole-containing derivatives (e.g., compound 20 in ) exhibit strong CDK2 inhibition, critical for anticancer applications.
• Carbazole-substituted analogs (e.g., compound 5i in ) demonstrate potent urease inhibition, highlighting the role of aromatic stacking interactions.

Indole and Thiophene Hybrids

• Indole-pyrimidine hybrids (e.g., compound 6b in ) show reduced ulcerogenic effects compared to traditional NSAIDs, with retained anti-inflammatory activity.
• Thiophene derivatives (e.g., 4-(2-methoxyphenyl)-N-(thien-2-ylmethyl)-6-(trifluoromethyl)pyrimidin-2-amine in ) leverage trifluoromethyl groups for enhanced metabolic stability.